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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Accurate Chemical
Classification

In the landscape of scientific research and pharmaceutical development, a profound
understanding of the materials in use is paramount. The Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) provides a universal framework for
communicating the hazardous properties of chemical substances and mixtures. This guide
offers a detailed technical analysis of the GHS classification for 3,5-Dimethylcumene (CAS No.
4706-90-5), also known as 5-isopropyl-m-xylene. By delving into its physicochemical
properties and the corresponding toxicological and environmental data, this document aims to
equip researchers with the critical knowledge necessary for safe handling, risk assessment,
and protocol development.

The classification of chemical isomers such as dimethylcumene requires careful consideration,
as minor structural variations can lead to significant differences in hazard profiles. This guide
will synthesize available data to present a coherent and authoritative classification, addressing
inconsistencies found across various sources and providing a clear rationale based on G-HS
principles.
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Physicochemical Properties: The Foundation of
Hazard Assessment

A substance's physical and chemical characteristics are fundamental to determining its GHS
classification, particularly for physical hazards. The key properties of 3,5-Dimethylcumene are
summarized below.

Property Value Source
Molecular Formula CiiHz1e PubChem[1]
Molecular Weight 148.24 g/mol PubChem[1]
Appearance Colorl.ess' to almost colorless TCl

clear liquid
Boiling Point 195 °C TCI
Flash Point 63 °C TCI, Guidechem[2]
Specific Gravity 0.86 TCI

The flash point is a critical parameter for assessing flammability. A flash point of 63°C places
3,5-Dimethylcumene at a borderline between different GHS categories, which has led to some
discrepancies in classification among suppliers. According to the GHS criteria for flammable
liquids, a liquid with a flash point between >60°C and <93°C is classified as a Category 4
flammable liquid.[3][4][5]

GHS Classification of 3,5-Dimethylcumene

Based on a comprehensive review of aggregated data from the European Chemicals Agency
(ECHA) Classification and Labelling Inventory, supplier safety data sheets, and
physicochemical properties, the following GHS classification for 3,5-Dimethylcumene has been
determined.[1][2][6]
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H318: Causes serious eye

o Category 1

Irritation damage

Hazardous to the Aquatic H413: May cause long lasting
i Category 4 o

Environment (Long-term) harmful effects to aquatic life

Signal Word:Danger[1][2]

Hazard Pictograms:

Rationale and Mechanistic Insights

Flammability (H227 - Combustible liquid): The classification as a Category 4 flammable liquid
(or combustible liquid) is directly derived from its flash point of 63°C.[2] This indicates that the
substance requires some degree of preheating to generate sufficient vapors to form an
ignitable mixture with air. While some suppliers have classified it as a Category 3 flammable
liquid (H226), this would be inconsistent with a flash point above 60°C.[3][5][7] The more
conservative and data-supported classification is Category 4. This distinction is critical for
determining appropriate storage and handling procedures, particularly concerning heat sources
and ventilation requirements.

Acute Oral Toxicity (H302 - Harmful if swallowed): This classification as Acute Toxicity Category
4 (Oral) is based on notifications to the ECHA C&L Inventory.[1][2] It suggests an oral LD50
value likely falling within the range of 300 to 2000 mg/kg for rats. While specific LD50 data for
3,5-Dimethylcumene is not readily available, this classification is consistent with the
toxicological profiles of similar aromatic hydrocarbons. Ingestion can lead to harmful systemic
effects.

Serious Eye Damage (H318 - Causes serious eye damage): The classification as Eye Damage
Category 1 is a significant hazard, indicating that direct contact with the liquid can cause

irreversible damage to the eye.[1][2] This is a more severe classification than eye irritation and
necessitates the use of stringent eye protection, such as chemical safety goggles and, in some
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cases, a face shield. The corrosive nature of the substance to ocular tissue is the basis for this
classification and is represented by the corrosion pictogram.

Long-term Aquatic Hazard (H413 - May cause long lasting harmful effects to aquatic life): This
classification as Aquatic Chronic Category 4 indicates that the substance may cause long-term
adverse effects in the aquatic environment.[1][2] This is likely based on its low water solubility
and potential for persistence and bioaccumulation. Aromatic hydrocarbons as a class can be
toxic to aquatic organisms, and while specific ecotoxicity data for this isomer is sparse, this
classification calls for measures to prevent its release into waterways and the environment.

Logical Framework for GHS Classification

The following diagram illustrates the decision-making process for the GHS classification of 3,5-
Dimethylcumene based on its intrinsic properties.
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Physicochemical Properties

Boiling Point = 195°C
GHS Criteria:
int = B30 FP >60°C and < 93°C H227: Combustible liquid
[ Flash Point = 63°C } (Flammable Liquid, Cat. 4)

Toxicological & Ecotoxicological Data

Evidence indicates

Acute Oral Toxicity Data\ harmful effects
(ECHA C&L Notifications))

Evidence indicates
Eye Irritation/Damage Data\ risk of serious damage
(ECHA C&L Notifications) J

Aquatic Toxicity Data Evidence of long-term
(ECHA C&L Noatifications) aqua 3

Click to download full resolution via product page
GHS Classification Pathway for 3,5-Dimethylcumene

Experimental Protocols and Safe Handling

Given the GHS classification, the following protocols and precautions are essential for the safe

handling of 3,5-Dimethylcumene.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended as a minimum:

Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn
where there is a risk of splashing.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber, Viton®) should be worn. Lab
coats and, for larger quantities, chemical aprons or suits are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If inhalation of vapors is possible and engineering controls are
insufficient, a respirator with an appropriate organic vapor cartridge should be used.

Spill Response Protocol

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure adequate ventilation.

Control Ignition Sources: As a combustible liquid, remove all sources of heat and ignition
from the vicinity of the spill.

Containment: Use a non-combustible absorbent material such as sand, earth, or vermiculite
to contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a sealable, labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Waste Disposal: Dispose of contaminated materials and waste in accordance with local,
state, and federal regulations.

Conclusion: A Commitment to Safety and Scientific
Integrity
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The GHS classification of 3,5-Dimethylcumene as a combustible liquid that is harmful if
swallowed, causes serious eye damage, and may cause long-lasting harmful effects to aquatic
life underscores the importance of rigorous adherence to safety protocols. While some
ambiguities in classification exist across different sources, a conservative approach based on
available physicochemical and toxicological data provides the most responsible path forward
for researchers. By understanding the rationale behind each hazard classification, scientists
can implement effective engineering controls, select appropriate personal protective
equipment, and develop experimental protocols that ensure both personal safety and the
integrity of their research.

References
International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0170 - CUMENE.

e PubChem. (n.d.). 5-Isopropyl-m-xylene. National Center for Biotechnology Information.
Retrieved from [Link]

e PubChem. (n.d.). Cumene. National Center for Biotechnology Information. Retrieved from
[Link]

o Global Market Insights. (n.d.). 5-Isopropyl-m-Xylene Market Share and Statistics - 2026.
Retrieved from [Link]

e Cheméo. (n.d.). Chemical Properties of Benzene, 1,3-dimethyl-5-(1-methylethyl)- (CAS
4706-90-5). Retrieved from [Link]

o ChemSafetyPro. (2016, January 6). GHS Hazard Class and Hazard Category. Retrieved
from [Link]

o ChemRadar. (n.d.). GHS Classification- Flammable Liquids. Retrieved from [Link]

e Society for Chemical Hazard Communication. (2017, October). Flammable Liquids.
Retrieved from [Link]

e TCI Chemicals. (2021, October 5). SAFETY DATA SHEET: 5-Isopropyl-m-xylene.
e Carl ROTH. (2025, February 17). Safety Data Sheet: m-Xylene.

o ChemSafetyPro. (2016, January 13). Flash Point. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1581424?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/20833
https://pubchem.ncbi.nlm.nih.gov/compound/Cumene
https://www.benchchem.com/product/b1581424?utm_src=pdf-body
https://www.gminsights.com/industry-analysis/5-isopropyl-m-xylene-market
https://www.chemeo.com/cid/47-06-9/Benzene-1-3-dimethyl-5-1-methylethyl
https://www.chemsafetypro.com/topics/ghs/GHS_hazard_class_and_hazard_category.html
https://www.chemradar.com/inventorypedia/139
https://www.schc.org/assets/docs/alliance/schc-osha_infosheet_flammable_liquids_2017-10-31.pdf
https://www.benchchem.com/product/b1581424?utm_src=pdf-body
https://www.chemsafetypro.com/topics/physicochemical_properties/flash_point_and_its_regulatory_implications.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Logicom Hub. (n.d.). Flammable Liquids Classification: Categories & Flash Points. Retrieved
from [Link]

« National Institute of Standards and Technology. (n.d.). Benzene, 1,3-dimethyl-5-(1-
methylethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

o TCIAMERICA. (n.d.). 3,5-Dimethylcumene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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